N-(1,3-benzodioxol-5-ylmethyl)-1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,3-benzodioxol-5-ylmethyl)-1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C30H33N5O4 and its molecular weight is 527.625. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Interaction and Receptor Binding
Compounds structurally related to N-(1,3-benzodioxol-5-ylmethyl)-1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxamide have been extensively studied for their interactions with biological receptors. For instance, research on the molecular interaction of antagonists with the CB1 cannabinoid receptor highlights the importance of specific structural features for binding affinity and activity at the receptor. Such studies are crucial for the design of targeted therapeutic agents, providing a foundation for understanding how modifications in chemical structure can impact biological activity (Shim et al., 2002).
Anticancer and Antimicrobial Applications
The synthesis and pharmacological evaluation of chemical analogs reveal their potential in treating diseases such as cancer and tuberculosis. For example, thiazole-aminopiperidine hybrid analogs have shown promise as inhibitors of Mycobacterium tuberculosis GyrB, indicating their potential in developing new antituberculosis therapies (Jeankumar et al., 2013). Similarly, benzodifuranyl derivatives have been investigated for their anti-inflammatory and analgesic properties, demonstrating the broad therapeutic potential of these compounds (Abu‐Hashem et al., 2020).
Drug Design and Synthesis
Research on the design, synthesis, and evaluation of heterocyclic carboxamides as potential antipsychotic agents showcases the intricate process of drug development. By exploring the binding to specific receptors and evaluating the in vivo activity, scientists can develop compounds with targeted therapeutic effects while minimizing side effects. This approach is fundamental in creating new drugs that are more effective and safer for patients (Norman et al., 1996).
Novel Synthetic Methodologies
The synthesis of ordered polymers and other complex molecules provides insights into novel synthetic methodologies that can be applied across various fields of chemistry and materials science. Such research not only expands the toolkit available to chemists but also opens up new possibilities for the development of materials with specific properties (Yu et al., 1999).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H33N5O4/c1-2-3-16-37-24-7-5-22(6-8-24)25-18-26-29(31-12-15-35(26)33-25)34-13-10-23(11-14-34)30(36)32-19-21-4-9-27-28(17-21)39-20-38-27/h4-9,12,15,17-18,23H,2-3,10-11,13-14,16,19-20H2,1H3,(H,32,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHUNTTGHMLMLOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)N4CCC(CC4)C(=O)NCC5=CC6=C(C=C5)OCO6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H33N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
527.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.